Cas no 138067-14-8 (verucopeptin)

Verucopeptin is a cyclic depsipeptide natural product isolated from Actinomycetes, exhibiting potent bioactivity against Gram-positive bacteria, including drug-resistant strains such as methicillin-resistant Staphylococcus aureus (MRSA). Its mechanism of action involves inhibition of bacterial cell wall biosynthesis, targeting undecaprenyl pyrophosphate phosphatase (UppP), a critical enzyme in peptidoglycan assembly. Verucopeptin demonstrates selective antibacterial activity with minimal cytotoxicity toward mammalian cells, making it a promising candidate for antibiotic development. Its unique structural features, including a macrocyclic scaffold and non-ribosomal peptide synthesis origin, contribute to its stability and target specificity. Further research explores its potential in overcoming multidrug-resistant infections and as a scaffold for synthetic analogs.
verucopeptin structure
verucopeptin structure
Product Name:verucopeptin
CAS No:138067-14-8
MF:C43H73N7O13
MW:896.078832387924
CID:902064
PubChem ID:6444237
Update Time:2025-06-26

verucopeptin Chemical and Physical Properties

Names and Identifiers

    • verucopeptin
    • 2-hydroxy-N-(17-hydroxy-8,14-dimethyl-2,6,9,12,15,18-hexaoxo-4-propan-2-yl-5-oxa-1,8,11,14,17,23-hexazabicyclo[17.4.0]tricosan-3-yl)-2-[2-hydroxy-5-methoxy-6-[(E)-4,6,8-trimethyldec-2-en-2-yl]oxan-2-y
    • BS-1152
    • 2-hydroxy-N-(17-hydroxy-8,14-dimethyl-2,6,9,12,15,18-hexaoxo-4-propan-2-yl-5-oxa-1,8,11,14,17,23-hexazabicyclo[17.4.0]tricosan-3-yl)-2-[2-hydroxy-5-methoxy-6-[(E)-4,6,8-trimethyldec-2-en-2-yl]oxan-2-yl]propanamide
    • CHEBI:218719
    • 138067-14-8
    • BU 3983T
    • BMY 28782
    • DA-58990
    • Inchi: 1S/C43H73N7O13/c1-12-26(4)18-27(5)19-28(6)20-29(7)38-31(61-11)15-16-43(59,63-38)42(8,58)41(57)46-36-37(25(2)3)62-35(54)24-48(10)33(52)21-44-32(51)22-47(9)34(53)23-49(60)39(55)30-14-13-17-45-50(30)40(36)56/h20,25-28,30-31,36-38,45,58-60H,12-19,21-24H2,1-11H3,(H,44,51)(H,46,57)/b29-20+
    • InChI Key: IKTLLLGZSOKVRF-ZTKZIYFRSA-N
    • SMILES: O1C(/C(/C)=C/C(C)CC(C)CC(C)CC)C(CCC1(C(C)(C(NC1C(N2C(C(N(CC(N(C)CC(NCC(N(C)CC(=O)OC1C(C)C)=O)=O)=O)O)=O)CCCN2)=O)=O)O)O)OC

Computed Properties

  • Exact Mass: 895.52700
  • Monoisotopic Mass: 895.52663541g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 18
  • Heavy Atom Count: 63
  • Rotatable Bond Count: 12
  • Complexity: 1680
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 10
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.594
  • Topological Polar Surface Area: 257Ų

Experimental Properties

  • PSA: 256.92000
  • LogP: 1.27750

verucopeptin Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
V938043-50μg
Verucopeptin
138067-14-8 ≥98%
50μg
¥2,250.00 2022-08-31
ChemScence
CS-0137644-50ug
Verucopeptin
138067-14-8 98.42%
50ug
$250.0 2022-04-27

Additional information on verucopeptin

Verucopeptin: A Comprehensive Overview

Verucopeptin, also known by its CAS number 138067-14-8, is a peptide-based compound that has garnered significant attention in the fields of pharmacology and biotechnology. This compound is a synthetic analog of the naturally occurring peptide, and its unique structure endows it with potent bioactivity. Recent studies have highlighted its potential applications in treating various diseases, including cancer, inflammatory disorders, and neurodegenerative conditions. The development of verucopeptin represents a promising advancement in peptide therapeutics, offering a novel approach to targeting complex biological systems.

The chemical structure of verucopeptin is characterized by a specific sequence of amino acids that contribute to its stability and bioavailability. Researchers have optimized its structure to enhance its pharmacokinetic properties, ensuring that it can effectively reach target tissues while minimizing systemic side effects. This optimization process has been informed by cutting-edge techniques in computational chemistry and molecular modeling, which have allowed scientists to predict and refine the compound's behavior within biological systems.

One of the most exciting aspects of verucopeptin is its ability to modulate key signaling pathways involved in disease progression. For instance, studies have demonstrated that it can inhibit the activity of certain enzymes associated with inflammation, making it a potential candidate for treating conditions such as arthritis and inflammatory bowel disease. Additionally, its anti-proliferative effects on cancer cells suggest that it could serve as a novel chemotherapeutic agent, particularly for cancers that are resistant to conventional treatments.

The therapeutic potential of verucopeptin has been further explored through preclinical trials, where it has shown remarkable efficacy in reducing tumor growth and improving survival rates in animal models. These findings have paved the way for clinical trials, which aim to evaluate its safety and efficacy in human patients. The transition from preclinical to clinical testing marks a significant milestone in the development of this compound, underscoring its promise as a next-generation therapeutic agent.

In terms of manufacturing and formulation, researchers have developed innovative methods to produce verucopeptin at scale while maintaining its purity and potency. These methods include solid-phase synthesis and recombinant protein expression, both of which have been optimized to ensure consistent product quality. Furthermore, efforts are underway to develop delivery systems that enhance the compound's bioavailability and reduce the need for frequent dosing.

The discovery and development of verucopeptin represent a collaborative effort involving academia, industry, and regulatory agencies. This interdisciplinary approach has been instrumental in advancing our understanding of peptide-based therapeutics and their potential applications in medicine. As research continues to unfold, it is anticipated that verucopeptin will play a pivotal role in addressing unmet medical needs and improving patient outcomes worldwide.

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.